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Compound of Interest

Compound Name: Ethyl isobutyrylacetate

Cat. No.: B043150 Get Quote

An In-depth Technical Guide to the Safety and Handling of Ethyl Isobutyrylacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl isobutyrylacetate (CAS No. 7152-15-0), also known as ethyl 4-methyl-3-oxopentanoate,

is a beta-keto ester utilized in various chemical syntheses.[1] Its structural features make it a

valuable building block in the development of more complex molecules, including

pharmaceutical intermediates. As with any chemical reagent, a thorough understanding of its

properties and associated hazards is paramount for ensuring laboratory safety. This guide

provides comprehensive safety and handling information for ethyl isobutyrylacetate, compiled

from reputable safety data sheets (SDS) to support researchers and professionals in its safe

application.

Hazard Identification and Classification
Ethyl isobutyrylacetate is classified as a flammable liquid and vapor.[2][3] While its

toxicological properties have not been fully investigated, it is known to cause irritation upon

contact.[1]

GHS Classification: Flammable Liquid, Category 3[2][3]

Signal Word: Warning[2]
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Hazard Statements: H226: Flammable liquid and vapor[3]

Primary Hazards: May cause eye, skin, respiratory, and digestive tract irritation.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of ethyl isobutyrylacetate is provided

below. This data is essential for designing experiments, understanding its behavior under

various conditions, and planning for safe storage and handling.

Property Value Reference(s)

CAS Number 7152-15-0 [1][2]

Molecular Formula
C₈H₁₄O₃ /

(CH₃)₂CHCOCH₂COOC₂H₅
[3]

Molecular Weight 158.19 g/mol [3]

Appearance Clear, colorless liquid [1]

Boiling Point 173 °C (literature)

Melting Point -9 °C (literature)

Density 0.98 g/mL at 25 °C (literature)

Refractive Index n20/D 1.425 (literature)

Fire and Explosion Hazard Data
Ethyl isobutyrylacetate is a flammable liquid, presenting a significant fire risk if not handled

and stored correctly.[1][2] All work should be conducted away from open flames, sparks, and

other sources of ignition.
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Property Value Reference(s)

Flash Point 44 °C (111.2 °F) - Closed Cup [1]

Autoignition Temperature Not available [1]

Explosion Limits
Lower: Not available, Upper:

Not available
[1]

Suitable Extinguishing Media

Water spray, dry chemical,

carbon dioxide, or appropriate

foam.

[1][2]

Hazardous Combustion

Products

Carbon monoxide, carbon

dioxide, irritating and toxic

fumes.

[1][2]

Detailed Safety and Handling Protocols
Adherence to strict safety protocols is mandatory when working with ethyl isobutyrylacetate
to minimize exposure and prevent accidents.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Use only in a well-ventilated area.[1] Process enclosures, local exhaust

ventilation, or other engineering controls should be used to maintain airborne levels below

any recommended exposure limits.[1]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][2]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin exposure.[1][2]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, a

NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1][2]
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Handling Procedures
Wash hands and any exposed skin thoroughly after handling.[1]

Avoid contact with eyes, skin, and clothing.[1]

Avoid ingestion and inhalation.[1]

Keep away from heat, sparks, and open flames.[2]

Use spark-proof and explosion-proof equipment.[1][2]

Ground and bond containers and receiving equipment to prevent static discharge.[2]

Empty containers retain product residue and can be dangerous; do not pressurize, cut, weld,

or expose them to ignition sources.[1]

Storage Requirements
Store in a designated "Flammables-area."[1]

Keep containers tightly closed when not in use.[1]

Store in a cool, dry, and well-ventilated area.[1][2]

Keep away from all sources of ignition, including heat, sparks, and flames.[1][2]

Store away from incompatible substances, such as strong oxidizing agents.[1][2]

Emergency Procedures and Experimental
Workflows
The following sections and diagrams outline the required responses to emergency situations

involving ethyl isobutyrylacetate.

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure. Always seek medical

attention following any exposure.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.[1][2]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes. Get medical aid.[1][2]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If not breathing, give artificial respiration. Get medical aid.[1][2]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and

give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.

Get medical aid immediately.[1]

Exposure Event

Immediate Actions

First Aid Procedures

Medical Attention

Exposure to Ethyl Isobutyrylacetate

Eye Contact Skin Contact Inhalation Ingestion

Immediately flush eyes with water
for at least 15 minutes.

Flush skin with water for 15 mins.
Remove contaminated clothing.

Move to fresh air.
Provide oxygen or artificial respiration

if needed.

Do NOT induce vomiting.
Rinse mouth, give water/milk

if conscious.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid workflow following exposure to ethyl isobutyrylacetate.
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Accidental Release Measures
A prompt and safe response is required to mitigate the hazards of a spill.

Personal Precautions: Ensure adequate ventilation and wear proper personal protective

equipment (PPE) as outlined in Section 5.1.[1][2]

Environmental Precautions: Prevent the spill from entering drains or waterways.

Containment and Cleanup:

Remove all sources of ignition immediately.[1][2]

Use non-sparking tools and explosion-proof equipment.[1][2]

Soak up the spill with an inert absorbent material such as sand, silica gel, dry lime, or

soda ash.[1][2]

Collect the material and place it in a suitable, closed container for disposal.[1][2]

Wash the spill area with soap and water after material pickup is complete.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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